Cas no 1202645-17-7 (tert-butyl (3E)-3-[(dimethylamino)methylidene]-4-oxopiperidine-1-carboxylate)

Tert-butyl (3E)-3-[(dimethylamino)methylidene]-4-oxopiperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for constructing complex nitrogen-containing heterocycles. Its structure features a reactive enamine moiety adjacent to a ketone group, enabling selective functionalization and cyclization reactions. The tert-butyloxycarbonyl (Boc) protecting group enhances stability while allowing deprotection under mild acidic conditions, facilitating further derivatization. This compound is commonly employed in pharmaceutical and agrochemical research due to its utility in synthesizing piperidine-based scaffolds. Its well-defined stereochemistry (E-configuration) ensures consistent reactivity, making it a reliable building block for medicinal chemistry and drug discovery applications.
tert-butyl (3E)-3-[(dimethylamino)methylidene]-4-oxopiperidine-1-carboxylate structure
1202645-17-7 structure
Product Name:tert-butyl (3E)-3-[(dimethylamino)methylidene]-4-oxopiperidine-1-carboxylate
CAS No:1202645-17-7
MF:C13H22N2O3
MW:254.325383663177
MDL:MFCD08443986
CID:2111123
Update Time:2025-10-28

tert-butyl (3E)-3-[(dimethylamino)methylidene]-4-oxopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (E)-tert-butyl 3-((dimethylamino)methylene)-4-oxopiperidine-1-carboxylate
    • tert-butyl(E)-3-((dimethylamino)methylene)-4-oxopiperidine-1-carboxylate
    • EOS-60914
    • 1-Piperidinecarboxylic acid, 3-[(dimethylamino)methylene]-4-oxo-, 1,1-dimethylethyl ester, (3E)-
    • tert-butyl (3E)-3-[(dimethylamino)methylidene]-4-oxopiperidine-1-carboxylate
    • MDL: MFCD08443986
    • Inchi: 1S/C13H22N2O3/c1-13(2,3)18-12(17)15-7-6-11(16)10(9-15)8-14(4)5/h8H,6-7,9H2,1-5H3/b10-8+
    • InChI Key: YUSMZDVTEOAHDL-CSKARUKUSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)CCC(=O)/C(=C/N(C)C)/C1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4

tert-butyl (3E)-3-[(dimethylamino)methylidene]-4-oxopiperidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
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tert-butyl (3E)-3-[(dimethylamino)methylidene]-4-oxopiperidine-1-carboxylate
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Additional information on tert-butyl (3E)-3-[(dimethylamino)methylidene]-4-oxopiperidine-1-carboxylate

tert-butyl (3E)-3-[(dimethylamino)methylidene]-4-oxopiperidine-1-carboxylate (CAS No. 1202645-17-7): A Comprehensive Overview

The compound tert-butyl (3E)-3-[(dimethylamino)methylidene]-4-oxopiperidine-1-carboxylate (CAS No. 1202645-17-7) is a highly specialized chemical intermediate with significant relevance in modern organic synthesis and pharmaceutical research. Its unique structural features, including the tert-butyl protecting group and the dimethylamino moiety, make it a versatile building block for the development of complex molecules. Researchers and chemists frequently search for this compound due to its potential applications in drug discovery, particularly in the synthesis of piperidine derivatives, which are pivotal in medicinal chemistry.

In recent years, the demand for tert-butyl (3E)-3-[(dimethylamino)methylidene]-4-oxopiperidine-1-carboxylate has surged, driven by its role in the synthesis of bioactive molecules. The compound’s carboxylate and oxopiperidine functionalities are particularly attractive for designing inhibitors and modulators targeting enzymes and receptors. This aligns with the growing interest in small molecule therapeutics and precision medicine, where tailored chemical structures are essential for achieving desired biological effects. Online searches often include queries like "piperidine derivatives in drug discovery" or "tert-butyl protected amines applications," reflecting the compound’s niche yet critical role.

The synthesis and characterization of CAS No. 1202645-17-7 involve advanced techniques such as NMR spectroscopy and mass spectrometry, ensuring high purity and consistency for research purposes. Its stability under various conditions makes it a reliable candidate for multi-step synthetic routes. Additionally, the compound’s E-configuration (as indicated by the (3E) notation) is a key feature that influences its reactivity and interaction with other molecules, a topic frequently explored in academic forums and research publications.

From an industrial perspective, tert-butyl (3E)-3-[(dimethylamino)methylidene]-4-oxopiperidine-1-carboxylate is often discussed in the context of green chemistry and sustainable synthesis. Researchers are increasingly focused on optimizing its production to minimize waste and energy consumption, addressing broader environmental concerns. This aligns with trending topics like "eco-friendly chemical synthesis" and "green pharmaceuticals," which dominate scientific and regulatory discussions.

In summary, tert-butyl (3E)-3-[(dimethylamino)methylidene]-4-oxopiperidine-1-carboxylate (CAS No. 1202645-17-7) represents a critical tool in modern chemistry, bridging the gap between theoretical research and practical applications. Its structural complexity and functional diversity continue to inspire innovations in drug development and material science, making it a compound of enduring interest to the scientific community.

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